Cas no 816456-90-3 (Canusesnol A)

• Product Name: Canusesnol A
• CAS No: 816456-90-3
• Molecular Formula: C₁₅H₂₂O₃
• Molecular Weight: 250.333384990692
• CID: 837690
• PubChem ID: 11161037

Canusesnol A Properties

Names and Identifiers

• 2(4aH)-Naphthalenone, 5,6,7,8-tetrahydro-7-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-, (4aS,7S)-
• Canusesnol A
• (4aS,7S)-7-Hydroxy-7-(2-hydroxy-2-propanyl)-1,4a-dimethyl-5,6,7,8 -tetrahydro-2(4aH)-naphthalenone
• 2(4aH)-Naphthalenone,5,6,7,8-tetrahydro-7-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-,(...
• 2(4aH)-Naphthalenone,5,6,7,8-tetrahydro-7-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-,(4aS,7S)-
• (4aS,7S)-5,6,7,8-Tetrahydro-7-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-2(4aH)-naphthalenone
• (4aS,7S)-5,6,7,8-Tetrahydro-7-hydroxy-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-2(4aH)-naphthalenone (ACI)
• AKOS032961766
• (4aS,7S)-7-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-6,8-dihydro-5H-naphthalen-2-one
• 816456-90-3
• (4AS,7S)-7-hydroxy-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-5,6,7,8-tetrahydronaphthalen-2(4aH)-one
• FS-9062
• (-)-Canusesnol A

• InChIKey： GTXZXLMTNCLDCE-CABCVRRESA-N
• Inchi： 1S/C15H22O3/c1-10-11-9-15(18,13(2,3)17)8-7-14(11,4)6-5-12(10)16/h5-6,17-18H,7-9H2,1-4H3/t14-,15+/m1/s1
• SMILES： C[C@]12C=CC(=O)C(C)=C1C[C@](CC2)(O)C(O)(C)C

Computed Properties

• Exact Mass: 250.15689456g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 250.15689456g/mol
• Heavy Atom Count: 18
• Complexity: 458
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.414
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 467.8±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 236.7±23.2 °C
• Color/Form: Oil
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids